Similar to calgizzarin; similar to PID:g3115349 (40-49)
Description
Protein S100-A11
Scientific Research Applications
Calgizzarin in Tissue Analysis and Characterization
Calgizzarin, a novel Ca(2+)-binding protein, was initially purified from chicken gizzard smooth muscle. Research revealed its presence in various tissues like bovine aorta and rabbit lung. It binds to Ca2+ and exhibits a Ca(2+)-dependent conformational change, indicating its role in cellular calcium signaling processes (Todoroki et al., 1991). Further studies showed its association with actin and myosin in smooth muscle, suggesting its involvement in muscle contraction and regulation (Zhao et al., 2000).
Calgizzarin in Disease Pathology and Therapy
Calgizzarin's role in diseases like rheumatoid arthritis and various cancers has been explored. It is up-regulated in rheumatoid arthritis, correlating with inflammation and disease activity, suggesting its potential as a biomarker or therapeutic target (Cerezo et al., 2014). In colorectal carcinoma, it differentially expresses compared to normal tissue, aiding in understanding tumorigenesis (Melle et al., 2006).
Molecular Cloning and Genetic Analysis
The molecular cloning of calgizzarin from rabbit lung provided insights into its genetic structure and homology with other proteins like S-100, suggesting its diverse biological functions (Watanabe et al., 1991). Such studies contribute to understanding its molecular function and potential applications in gene therapy or genetic engineering.
Calgizzarin and Cellular Mechanisms
Studies on calgizzarin have illuminated its role in cellular mechanisms, including Ca(2+)-binding properties, interaction with annexin I, and influence on cytoskeletal function. Its involvement in signaling pathways pertinent to cell proliferation and inflammation was observed in various cell types, indicating its broad applicability in cell biology research (Allen et al., 1996).
Applications in Biomarker Discovery and Oncology
Research has demonstrated the potential of calgizzarin as a biomarker in various cancers. Its differential expression in cancerous tissues compared to normal tissues, and its association with disease stages and severity, make it a candidate for diagnostic and prognostic purposes in oncology (Tanaka et al., 1995).
Implications in Immunology and Inflammatory Diseases
Calgizzarin's up-regulation in idiopathic inflammatory myopathies and its correlation with disease activity highlight its significance in understanding inflammatory processes and autoimmune disorders. Its potential as a therapeutic target or biomarker in such diseases is an area of active research (Cerezo et al., 2017).
Properties
sequence |
LSFMNTELAA |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Similar to calgizzarin; similar to PID:g3115349 (40-49) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
